Cas no 1897347-24-8 (1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-ol)

• Product Name: 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-ol
• CAS No: 1897347-24-8
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 5564285
• PubChem ID: 117345732
• Update Time: 2025-05-20

1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1897347-24-8
• 1-[2-chloro-6-(trifluoromethyl)phenyl]cyclopropan-1-ol
• EN300-1961110
• 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-ol

• Inchi： 1S/C10H8ClF3O/c11-7-3-1-2-6(10(12,13)14)8(7)9(15)4-5-9/h1-3,15H,4-5H2
• InChI Key： PPIABKUZMVTMKE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1(CC1)O

Computed Properties

• Exact Mass: 236.0215771g/mol
• Monoisotopic Mass: 236.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-ol

Chemical Compound 1897347-24-8: 1-(2-Chloro-6-(Trifluoromethyl)Phenyl)cyclopropanol

The compound with CAS No. 1897347-24-8, commonly referred to as 1-(2-Chloro-6-(Trifluoromethyl)Phenyl)cyclopropanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a cyclopropane ring attached to a phenyl group substituted with a chlorine atom and a trifluoromethyl group. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of cyclopropane derivatives in drug discovery, particularly due to their ability to modulate biological targets with high precision. The trifluoromethyl group in this compound is known to enhance lipophilicity and stability, which are critical factors in drug design. Additionally, the chlorine substituent introduces electronic effects that can influence the molecule's reactivity and bioavailability. These features make 1-(2-Chloro-6-(Trifluoromethyl)Phenyl)cyclopropanol a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the preparation of this compound involves advanced techniques such as palladium-catalyzed cross-coupling reactions and ring-opening polymerization. Researchers have demonstrated that the cyclopropane ring can be selectively opened under specific conditions, leading to the formation of more complex structures with tailored functionalities. This versatility in synthesis underscores the importance of this compound as a building block in organic synthesis.

In terms of physical properties, 1-(2-Chloro-6-(Trifluoromethyl)Phenyl)cyclopropanol exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling during laboratory procedures. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, revealing its suitability for long-term storage and use in various chemical processes.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the trifluoromethyl group significantly alters the electron density distribution across the molecule, enhancing its ability to participate in π-interactions with biological macromolecules. Such insights are invaluable for designing molecules with specific binding affinities to therapeutic targets.

The application of 1-(2-Chloro-6-(Trifluoromethyl)Phenyl)cyclopropanol extends beyond pharmaceuticals into materials science, where it serves as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable covalent bonds under mild conditions makes it an attractive choice for industrial applications requiring high performance materials.

In conclusion, 1-(2-Chloro-6-(Trifluoromethyl)Phenyl)cyclopropanol (CAS No. 1897347-24-8) stands out as a versatile and intriguing compound with a wide range of potential applications. Its unique structure, combined with cutting-edge synthetic methodologies and computational insights, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new facets of its properties and utilities, this compound is poised to make significant contributions to both academic and industrial advancements.